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Compound of Interest

Compound Name: Methanethiosulfonate Spin Label

Cat. No.: B013817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Methanethiosulfonate Spin Label (MTSL), a highly reactive, thiol-specific spin-labeling

reagent. Adherence to these procedures is essential to ensure laboratory safety and

experimental integrity.

Immediate Safety and Handling Protocols
MTSL should be treated as a hazardous substance.[1] Direct contact with skin, eyes, and

respiratory tract must be avoided. Standard laboratory safety practices should be strictly

followed.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory when handling MTSL in its solid form

or in solution.
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PPE Category Specification

Hand Protection

Chemical-resistant gloves (e.g., Nitrile rubber,

Neoprene) should be worn. Inspect gloves prior

to use. Use proper glove removal technique to

avoid skin contact.

Eye/Face Protection
Safety glasses with side-shields conforming to

EN166 or a face shield should be used.

Skin and Body Protection

A complete suit protecting against chemicals,

such as a lab coat, is required. The type of

protective equipment must be selected

according to the concentration and amount of

the dangerous substance at the specific

workplace.

Respiratory Protection

Where risk assessment shows air-purifying

respirators are appropriate, use a full-face

respirator with multi-purpose combination (US)

or type ABEK (EN 14387) respirator cartridges

as a backup to engineering controls.

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of MTSL from receipt to use in a typical spin-labeling

experiment.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store MTSL in a tightly sealed container in a dry, well-ventilated place.[2]

Recommended storage is at -20°C, protected from light.[1][2]

MTSL is stable for at least two years when stored correctly.[3]

Preparation of Stock Solution:
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Handle the solid MTSL powder in a chemical fume hood.

To prepare a stock solution, dissolve MTSL in an appropriate organic solvent such as

acetonitrile, DMSO, or ethanol.[1][3] The solubility is approximately 15 mg/mL in ethanol

and 30 mg/mL in DMSO and DMF.[1]

For aqueous applications, first dissolve MTSL in a minimal amount of a compatible organic

solvent before diluting with the aqueous buffer.[1] Do not store aqueous solutions for more

than one day.[1]

Spin-Labeling Reaction:

The reaction of MTSL with cysteine residues in proteins is highly specific.[4]

The reaction involves the formation of a disulfide bond between MTSL and the thiol group

of the cysteine.[5]

Perform the labeling reaction in a well-ventilated area or a fume hood.

Ensure all labware is clean and free of contaminants.

Disposal Plan
Proper disposal of MTSL and associated waste is crucial to prevent environmental

contamination and ensure compliance with regulations.

Unused MTSL and Stock Solutions:

Dispose of unused MTSL and its solutions as hazardous chemical waste.

Do not dispose of down the drain or in regular trash.

Contact your institution's Environmental Health and Safety (EHS) office for specific

disposal procedures.

Contaminated Labware and PPE:
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All disposable labware (e.g., pipette tips, microfuge tubes) that has come into contact with

MTSL should be collected in a designated hazardous waste container.

Contaminated gloves, lab coats, and other PPE should also be disposed of as hazardous

waste.

Spill Cleanup:

In case of a spill, evacuate the area and prevent others from entering.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed

container for disposal as hazardous waste.

Ventilate the area and wash the spill site after material pickup is complete.

Quantitative Data
Property Value

Molecular Formula C₁₀H₁₈NO₃S₂

Molecular Weight 264.38 g/mol

Appearance Crystalline solid

Storage Temperature -20°C

Solubility

Soluble in ethanol (~15 mg/ml), DMSO (~30

mg/ml), and dimethyl formamide (DMF) (~30

mg/ml).[1]

Stability
Stable for at least 2 years when stored at -20°C.

[3]

Experimental Workflow Visualization
The following diagram illustrates the safe handling workflow for Methanethiosulfonate Spin
Label (MTSL) in a laboratory setting.
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Caption: Safe handling workflow for MTSL.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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